{4-[(4-methylbenzyl)oxy]benzyl}(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C21H28N2O.2ClH/c1-17-2-4-20(5-3-17)16-24-21-8-6-18(7-9-21)14-23-15-19-10-12-22-13-11-19;;/h2-9,19,22-23H,10-16H2,1H3;2*1H
• InChI Key: CLZWMIWNCSDFIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)CNCC3CCNCC3.Cl.Cl
• Molecular Formula: C21H30Cl2N2O
• Molecular Weight: 397.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions starting from simpler benzyl and piperidine components. For example, the synthesis of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime involved reactions starting from 1-(4-methylbenzyl)piperidin-4-one oxime with chloromethylpyridine, showcasing the complex pathways involved in creating such molecules (Xue Si-jia, 2011).

Molecular Structure Analysis

Molecular structure analysis of compounds in this category often reveals nonplanar configurations with specific conformations. The crystal structure analysis of related compounds has shown specific space groups and crystal systems, indicating the intricate geometry of these molecules. For instance, certain Schiff's bases were found to possess orthorhombic and monoclinic crystal systems, demonstrating the complexity of their molecular structures (N. Kumar et al., 2020).

Chemical Reactions and Properties

The chemical reactions of similar compounds involve various transformation processes such as oxidation, where compounds like 1,4-Dibenzylpiperazine undergo oxidation to form multiple derivatives, showcasing the reactivity and transformation capabilities of these compounds (H. Petride et al., 2006).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting points, and crystalline forms, are crucial for understanding their behavior in different environments. The synthesis and crystal study of (E)-1-benzyl-N-(4-fluorobenzylidene)piperidin-4-amine and related molecules provide insights into their physical characteristics, such as crystal systems and measurements, further contributing to the knowledge of their physical attributes (N. Kumar et al., 2020).

Scientific Research Applications

Occurrence and Environmental Behavior

Compounds with benzyl and piperidinyl groups, such as parabens (e.g., methylparaben and propylparaben), are extensively used as preservatives in various consumer products. Research has shown these compounds are always present at low concentration levels in effluents of wastewater treatment plants and are ubiquitous in surface water and sediments due to their continuous introduction into the environment and biodegradability. Chlorinated by-products of parabens, exhibiting more stability and persistence, have been detected in wastewater, swimming pools, and rivers, indicating the environmental footprint of such compounds and their derivatives (Haman, Dauchy, Rosin, & Munoz, 2015).

Analytical Method Development

The identification and quantification of parabens in cosmetics have been a significant area of analytical chemistry, with various analytical methods developed to determine the concentration of these compounds. Techniques such as spectrophotometry, high-performance liquid chromatography (HPLC), electrokinetic capillary electrophoresis, and ultra-performance liquid chromatography (UPLC) have been employed. These methods are crucial for ensuring that the concentration of such compounds remains within regulatory guidelines, highlighting the importance of analytical sciences in monitoring and regulating the use of chemical compounds in consumer products (Mallika J.B.N, ThiruvengadarajanV., & Gopinath, 2014).

Environmental Toxicity and Degradation

The degradation of acetaminophen, a compound unrelated but sharing functional group similarities with the target molecule, has been extensively studied. Advanced oxidation processes (AOPs) have been used to treat aqueous media containing such compounds, leading to various by-products. The study of these processes and by-products provides insights into the environmental impact and the degradation pathways of similar compounds, underscoring the importance of understanding chemical reactivity and environmental compatibility (Qutob, Hussein, Alamry, & Rafatullah, 2022).